Cas no 1266743-35-4 (3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1266743-35-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6293931
• PubChem ID: 82111060
• Update Time: 2025-06-13

3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine
• EN300-1829023
• 1266743-35-4

• Inchi： 1S/C13H21NO2/c1-13(2,9-14)8-10-7-11(15-3)5-6-12(10)16-4/h5-7H,8-9,14H2,1-4H3
• InChI Key： SNUUGIFGBUKTEB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(C)(C)CN)OC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine

Comprehensive Overview of 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 1266743-35-4)

3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine, with the CAS number 1266743-35-4, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the family of substituted phenethylamines, which are widely studied for their potential applications in medicinal chemistry and neuroscience. The presence of dimethoxy and dimethyl groups in its structure contributes to its unique physicochemical properties, making it a subject of ongoing scientific exploration.

In recent years, the demand for novel amine derivatives has surged, driven by advancements in drug discovery and neuropharmacology. Researchers are particularly intrigued by the structural versatility of compounds like 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine, which can be tailored for specific biological targets. Its molecular stability and lipophilicity are key factors that enhance its potential for crossing the blood-brain barrier, a critical consideration in the development of central nervous system (CNS) therapeutics.

The compound's synthetic pathway often involves multi-step organic reactions, including alkylation and etherification, to achieve the desired substitution pattern. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity. These methods are essential for ensuring the compound's suitability for further in vitro and in vivo studies, which are crucial for understanding its pharmacological profile.

One of the most frequently searched topics related to 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine is its potential role in neurotransmitter modulation. Given the growing public interest in mental health and cognitive enhancement, this compound's interaction with serotonergic and dopaminergic systems has become a focal point for researchers. While preliminary studies suggest its affinity for certain receptors, comprehensive clinical data are still needed to validate its therapeutic efficacy.

Another area of interest is the compound's metabolic fate in biological systems. Understanding its biotransformation and elimination kinetics is vital for assessing its safety and potential side effects. This aligns with the broader trend in pharmacology toward personalized medicine, where compounds are evaluated based on individual metabolic profiles to optimize treatment outcomes.

From an industrial perspective, 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine is also explored for its applications in material science. Its aromatic and aliphatic components make it a candidate for designing advanced polymers and functional coatings. This dual utility in both life sciences and material engineering underscores its interdisciplinary significance.

In summary, 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 1266743-35-4) represents a compelling area of research with diverse potential applications. Its structural uniqueness and biological relevance continue to inspire scientific inquiry, particularly in fields addressing neurological health and innovative materials. As studies progress, this compound may well emerge as a cornerstone in next-generation therapeutic and technological developments.